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Compound of Interest

Compound Name: ATP-1804 (disodium salt)
Cat. No.: B12387581
Get Quote
\ J

Executive Summary & Critical Distinction

STOP AND VERIFY: Before proceeding, confirm the labeling of your compound.
This guide applies specifically to Adenosine 5'-triphosphate [

] (Disodium Salt).

¢ Radioactivity Status:NON-RADIOACTIVE.[1]
e Regulatory Status: Generally Non-Hazardous (GHS/CLP).[1]

e Primary Hazard: Biological activity and potential Mass Spectrometry (MS) cross-
contamination.[1]

The "Senior Scientist" Insight: Unlike

-ATP, this compound contains stable Oxygen-18 isotopes.[1] It requires no radiation shielding,
no decay storage, and no Geiger counter monitoring. However, because this reagent is
frequently used in high-sensitivity Mass Spectrometry (MS) workflows, "proper disposal”
involves not just safety, but preventing background contamination in your analytical equipment.
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[1] Trace amounts of

-ATP in laboratory dust or shared waste containers can ruin future isotopic labeling

experiments.[1]

Chemical Identity & Hazard Profile[1][2]

Understanding the physical properties is essential for selecting the correct waste stream.

Parameter

Data

Operational Implication

Chemical Name

Adenosine 5'-triphosphate, [

], disodium salt

Treat as organic phosphate
salt.[1]

CAS Number

58-61-7 (Parent ATP); Isotope

specific CAS varies

Not P-listed or U-listed by EPA.

Radioactivity

None (Stable Isotope)

Dispose in standard

chemical/bio streams.[1]

Solubility

Highly soluble in water (

50 mg/mL)

Ideal for agueous waste

streams.[1]

Stability

Hydrolyzes in strong acid/base

Deactivation is possible via pH

adjustment.

Biological Hazard

Bioactive energy source

Can promote microbial growth

in waste containers.

Disposal Decision Matrix

Do not guess. Follow this logic flow to determine the correct waste stream. This system

integrates safety compliance with cross-contamination prevention.
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Figure 1: Operational decision tree for ATP-1804 disposal. Note that "Biological Waste"
protocols supersede chemical protocols due to infection risk.[1]

Detailed Operational Protocols

Protocol A: Metabolic Quenching (The "Self-Validating"
Step)

Use this step if you need to ensure the ATP is chemically inert before disposal (e.g., to prevent
bacterial bloom in long-term waste storage).[1]

Why this matters: ATP is a universal energy source.[2] Disposing of active ATP into a non-
sterile agueous waste container can encourage rapid bacterial growth, creating a "bio-soup”
hazard over time.[1]

 Acidification: Add 1M HCI to the waste solution until pH < 3.0.

o Mechanism:[1][3][4][5][6] Low pH catalyzes the hydrolysis of the phosphoanhydride bonds,
degrading ATP to ADP/AMP and free phosphate over time.[1]

o Validation: The solution will turn yellow if Phenol Red (common in media) is present.[1]
e Hold Time: Allow to sit for 15 minutes.

o Neutralization (Optional): If your waste facility requires neutral pH, adjust back to pH 7.0 with
NaOH before containerizing.[1]

Protocol B: Solid Waste (Vials & Consumables)

For empty stock vials, pipette tips, and weighing boats.[1]
» Rinse: Triple-rinse empty stock vials with water.
o Collect the rinsate into your Liquid Waste stream (see Protocol C).

o Deface: Remove or obscure the original label. Even though it is not radioactive, the label
"ATP" can cause confusion with safety officers.
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o Segregate:
o Sharps: Place glass vials in a puncture-proof Sharps container.

o Plastics: Place in standard laboratory trash UNLESS contaminated with biological agents
(E. coli, HelLa, etc.), in which case use Biohazard bags.[1]

Protocol C: Liquid Waste (Aqueous Buffers)

For unused reaction mixtures or expired stock solutions.[1]

o Assessment: Does the mixture contain hazardous organic solvents (e.g., >10% Acetonitrile
from HPLC)?

o YES: Dispose of as Hazardous Chemical Waste (Ignitable/Toxic).[1] Do not pour down the
drain.

o NO: Proceed to step 2.
e Dilution: Dilute the ATP solution 1:10 with tap water.
» Disposal:
o Preferred: Collect in a "Non-Hazardous Aqueous Waste" carboy.

o Alternative (If permitted by local EHS): Flush down the sanitary sewer with copious
amounts of water (20x volume).[1]

o Note: Phosphates are regulated in some municipalities to prevent algal blooms. Always
default to containerized waste if unsure.

Regulatory & Compliance Framework
Adherence to these regulations ensures your lab remains audit-ready.

o« EPA (USA): ATP is not listed on the RCRA P-list (acutely hazardous) or U-list (toxic).[1] It is
generally considered a non-hazardous salt under 40 CFR 261.

e OSHA (USA): Not classified as a hazardous substance under 29 CFR 1910.1200.[1]
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o EU REACH: Not classified as a "Substance of Very High Concern” (SVHC).[1]

Mass Spectrometry Lab Best Practice: To maintain the integrity of your facility's background
readings, never dispose of high-concentration

standards in open sinks located in the same room as your Mass Spectrometer.[1]
Aerosolization during pouring can create "ghost" signals in future runs. Always cap and remove
waste from the instrument room immediately.

References

» United States Environmental Protection Agency (EPA).Resource Conservation and Recovery
Act (RCRA) Regulations: Title 40, Part 261 - Identification and Listing of Hazardous Waste.
[1] Washington, D.C.[1] [1]

e Thermo Fisher Scientific.Safety Data Sheet: Adenosine 5’-triphosphate disodium salt.
(General chemical safety profile for ATP salts).

» Vanderbilt University Medical Center.Laboratory Guide for Managing Chemical Waste:
Organic Phosphates and Biologicals.[1]

e Moravek, Inc.Handling of Stable Isotopes vs. Radioisotopes.[1] (Clarification on non-
radioactive handling).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Proper Disposal Procedures: ATP-1804 (Disodium Salt)
[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387581/docs#proper-disposal-procedures-atp-
1804-disodium-salt-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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